Cas no 1567433-27-5 (rac-(2R,6R)-4-acetyl-8-oxa-4-azatricyclo7.4.0.0,2,6trideca-1(13),9,11-triene-6-carboxylic acid)

• Product name: rac-(2R,6R)-4-acetyl-8-oxa-4-azatricyclo7.4.0.0,2,6trideca-1(13),9,11-triene-6-carboxylic acid
• CAS No: 1567433-27-5
• MF: C₁₄H₁₅NO₄
• MW: 261.273204088211
• CID: 5637604
• PubChem ID: 72914742

rac-(2R,6R)-4-acetyl-8-oxa-4-azatricyclo7.4.0.0,2,6trideca-1(13),9,11-triene-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1567433-27-5
• EN300-28280939
• rac-(2R,6R)-4-acetyl-8-oxa-4-azatricyclo[7.4.0.0,2,6]trideca-1(13),9,11-triene-6-carboxylic acid
• (3aR*,9bR*)-2-acetyl-1,2,3,9b-tetrahydrochromeno[3,4-c]pyrrole-3a(4H)-carboxylic acid
• rac-(2R,6R)-4-acetyl-8-oxa-4-azatricyclo7.4.0.0,2,6trideca-1(13),9,11-triene-6-carboxylic acid

• Inchi： 1S/C14H15NO4/c1-9(16)15-6-11-10-4-2-3-5-12(10)19-8-14(11,7-15)13(17)18/h2-5,11H,6-8H2,1H3,(H,17,18)/t11-,14-/m1/s1
• InChI Key： VYKPVWCQECDJHC-BXUZGUMPSA-N
• SMILES： O1C2C=CC=CC=2[C@H]2CN(C(C)=O)C[C@@]2(C(=O)O)C1

Computed Properties

• Exact Mass: 261.10010796g/mol
• Monoisotopic Mass: 261.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 66.8Ų

Additional information on rac-(2R,6R)-4-acetyl-8-oxa-4-azatricyclo7.4.0.0,2,6trideca-1(13),9,11-triene-6-carboxylic acid

Rac-(2R,6R)-4-Acetyl-8-Oxa-4-Azatricyclo[7.4.0.0^2,6]Trideca-1(13),9,11-Triene-6-Carboxylic Acid: A Comprehensive Overview

Rac-(2R,6R)-4-Acetyl-8-Oxa-4-Azatricyclo[7.4.0.0^2,6]Trideca-1(13),9,11-Triene-6-Carboxylic Acid, a compound with the CAS number 1567433-27-5, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of tricyclic compounds, characterized by its complex ring system and functional groups that contribute to its unique chemical properties.

The structure of rac-(2R,6R)-4-acetyl... is notable for its tricyclic framework, which includes an 8-membered ring fused with two smaller rings. The presence of an acetyl group at position 4 and a carboxylic acid group at position 6 introduces functional diversity to the molecule. Recent studies have highlighted the importance of such tricyclic systems in drug design due to their ability to interact with biological targets in a highly specific manner.

One of the most intriguing aspects of this compound is its stereochemistry. The (2R,6R) configuration plays a critical role in determining its physical and chemical properties. Stereoisomerism is a key factor in pharmaceutical development, as it can significantly influence bioavailability and efficacy. Researchers have been actively exploring methods to synthesize this compound with high enantiomeric excess (ee), leveraging advanced asymmetric catalysis techniques.

The synthesis of rac-(2R,6R)-4-acetyl... involves a multi-step process that typically begins with the preparation of precursor molecules. Recent advancements in catalytic asymmetric induction have enabled more efficient pathways for constructing the tricyclic core. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to facilitate the formation of key intermediates with improved yields and selectivity.

In terms of applications, rac-(2R,6R)-4-acetyl... has shown promise in several areas of materials science and pharmacology. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Additionally, preliminary studies suggest that this compound may exhibit bioactivity against certain enzymes or receptors, making it a potential lead compound in drug discovery programs.

Recent research has also focused on understanding the environmental impact and toxicity profile of rac-(2R,6R)-4-acetyl... As regulatory agencies increasingly emphasize green chemistry principles, there is growing interest in developing sustainable synthesis routes for this compound while ensuring minimal ecological footprint.

In conclusion, rac-(2R,6R)-4-acetyl... (CAS No: 1567433-27-5) represents a fascinating example of how complex organic molecules can be harnessed for diverse applications across multiple disciplines. With ongoing advancements in synthetic methodologies and an increasing emphasis on sustainability, this compound is poised to play an even more significant role in future scientific endeavors.